Cas no 154361-50-9 (Capecitabine)

• Product Name: Capecitabine
• CAS No: 154361-50-9
• MF: C₁₅H₂₂FN₃O₆
• MW: 359.35008764267
• MDL: MFCD00930626
• CID: 65363
• PubChem ID: 329823378
• Update Time: 2025-10-13

Capecitabine Chemical and Physical Properties

Names and Identifiers

• Capecitabine
• Capcitabine
• Pentyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydr
• 5'-DEOXY-5-FLUOROCYTISINE
• 5'-DEOXY-5-FLUORO-N-[(PENTYLOXY)CARBONYL]CYTIDINE
• RO-9-1978
• pentyl [1-(3,4-dihydroxy-5-methyl-oxolan-2-yl)-5-fluoro-2-oxo-pyrimidin-4-yl]aminoformate
• XELODA
• CAPECITABINE USP32
• Pentyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
• &nbsp
• 000
• 5'-Deoxy-5-fluoro-N4-[(pentyloxy)carbonyl]cytidine
• Capecitibine
• Capecytabine
• Captabin
• Cpecitabine
• Ro 09-1978
• 5′-Deoxy-5-fluoro-N-[(pentyloxy)carbonyl]cytidine
• Chi Pei he
• [ "" ]
• Capiibine
• N(4)-Pentyloxycarbonyl-5'-deoxy-5-fluorocytidine
• 5'-Deoxy-5-fluoro-N-((pentyloxy)carbonyl)cytidine
• R340
• Cytidine, 5'-deoxy-5-fluoro-N-[(pentyloxy)carbonyl]-
• Pentyl 1-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinecarbamate
• Pentyl (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyr
• CAPECITABINE [EP MONOGRAPH]
• pentyl 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyltetrahydrofuran-2-yl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-ylcarbamate
• Capecitabine, European Pharmacopoeia (EP) Reference Standard
• NCGC00164569-05
• Pentyl [1-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl]carbamate
• NCGC00164569-02
• AKOS015920130
• NCGC00164569-01
• AB01274776-01
• CAPECITABINE [VANDF]
• Capecitabine Tablets, 500 mg
• CS-0768
• pentyl N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl}carbamate
• RG-340
• PENTYL 1-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-1,2-DIHYDRO-2-OXO-4-PYRIMIDINECARBAMATE
• CAPECITABINE [EMA EPAR]
• Capecitabine, United States Pharmacopeia (USP) Reference Standard
• 5-Deoxy-5-fluoro-N-[(pentyloxy)carbonyl]cytidine
• Q-200788
• Capecitabine, >=98% (HPLC)
• CAPECITABINE [ORANGE BOOK]
• D01223
• NSC712807
• DTXCID1026451
• 6804DJ8Z9U
• CAPECITABINE [USP IMPURITY]
• SMR002530052
• Ro-09-1978-000
• MLS003915642
• Xabine
• R-340
• Capecitabine Tablets, 150 mg
• Xelox component capecitabine
• CAPECITABINE (USP-RS)
• Ro 09-1978/000
• BC164277
• capecitabinum
• CAPECITABINE (EP MONOGRAPH)
• Capecitabine [USAN]
• CAPECITABINE [INN]
• SR-01000931255
• 5-Deoxy-5-fluoro-N4-[(pentyloxy)carbonyl]cytidine
• AB01274776_04
• BCP9000483
• capecitabina
• 154361-50-9
• NSC 759853
• Capecitabine [USAN:USP:INN:BAN]
• 5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
• Capecitabin
• J-700154
• GTPL6799
• Capecitabine (JAN/USP/INN)
• HY-B0016
• CAPECITABINE [MI]
• Capecitabine 500mg
• 5'-Deoxy-5-fluoro-N-((pentyloxy)carbonyl)-cytidine
• CAPECITABINE [WHO-DD]
• DTXSID3046451
• CHEBI:31348
• HSDB 7656
• BS-1000
• CAPECITABINE (USP MONOGRAPH)
• (1-(5-Deoxy-beta-D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl)-carbamic acid pentyl ester
• 3-(2-HYDROXYETHYL)THIAZOLIUMBROMIDE
• Capecitabine (USAN:USP:INN:BAN)
• DB01101
• CAPECITABINE [HSDB]
• CARBAMIC ACID, (1-(5-DEOXY-.BETA.-D-RIBOFURANOSYL)-5-FLUORO-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)-, PENTYL ESTER
• BP-58647
• s1156
• n4-pentyloxycarbonyl-5'-deoxy-5-fluorocytidine
• MLS004774137
• NS00000464
• CAPECITABINE [MART.]
• CAPECITABINE [USP MONOGRAPH]
• SCHEMBL8153
• BRD-K61192372-001-08-9
• Caxeta
• Ro-091978000
• CCG-264841
• Capecitabine Sun
• Pentyl (1-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
• EX-A835
• Carbamic acid, (1-(5-deoxy-beta-D-ribofuranosyl)-5-fluoro-1,2-dihydro-2-oxo-4-pyrimidinyl)-, pentyl ester
• CAPECITABINE [USP-RS]
• AB01274776-02
• Capecitabine- Bio-X
• pentyl N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methyloxolan-2-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
• Capecitabine, analytical standard
• Capecitabine Teva
• Ecansya
• RO-09-1978000
• Xeloda (TN)
• BCPP000300
• Cytidine, 5'-deoxy-5-fluoro-N-((pentyloxy)carbonyl)-
• CHEMBL1773
• AM84502
• Capecitabine, Pharmaceutical Secondary Standard; Certified Reference Material
• XELIRI COMPONENT CAPECITIBINE
• Capecitabine Medac
• Capecitabine 150mg
• Ro-09-1978
• CAPECITABINE (USP IMPURITY)
• CAS-154361-50-9
• UNII-6804DJ8Z9U
• CAPECITABINE (MART.)
• Capecitabine Accord
• Tox21_112198_1
• Q420207
• NSC-759853
• L01BC06
• Tox21_112198
• SR-01000931255-3
• Capecitabine (Xeloda)
• CAPECITABINE [JAN]
• Z1501480421
• Capecitabine impurity D
• Capecitabine impurity B
• NCGC00164569-11
• GLXC-03327
• Capecitabine?
• BRD-K61192372-001-05-5

• MDL： MFCD00930626
• Inchi： 1S/C15H22FN3O6/c1-3-4-5-6-24-15(23)18-12-9(16)7-19(14(22)17-12)13-11(21)10(20)8(2)25-13/h7-8,10-11,13,20-21H,3-6H2,1-2H3,(H,17,18,22,23)/t8-,10-,11-,13-/m1/s1
• InChI Key： GAGWJHPBXLXJQN-UORFTKCHSA-N
• SMILES： FC1C(NC(=O)OCCCCC)=NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](C)O1)O)O)=O

Computed Properties

• Exact Mass: 359.14900
• Monoisotopic Mass: 359.14926359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.6
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: White solid
• Melting Point: 115-124°C
• Boiling Point: No data available
• Flash Point: 87℃
• Solubility: H2O: soluble10mg/mL, clear (warmed)
• PSA: 122.91000
• LogP: 0.83320
• Merck: 1754
• Specific Rotation: 96.0 to 100.0 (c=1, MeOH)
• Color/Form: 10 mg/mL in DMSO

Capecitabine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H341-H350-H360FD
• Warning Statement： P201-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 45-60-61-68
• Safety Instruction： 53-22-36/37-45
• RTECS：HA3852500
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Capecitabine

Capecitabine (CAS No. 154361-50-9): A Comprehensive Overview of Its Properties, Applications, and Market Trends

Capecitabine (CAS No. 154361-50-9) is a widely recognized oral chemotherapeutic agent that belongs to the class of fluoropyrimidine carbamates. This prodrug is enzymatically converted to 5-fluorouracil (5-FU) in the body, making it a cornerstone in the treatment of various cancers, particularly breast cancer and colorectal cancer. Its unique mechanism of action and oral administration have made it a preferred choice for both patients and healthcare providers.

The chemical structure of Capecitabine includes a fluoropyrimidine base, which is critical for its antimetabolite activity. Unlike traditional chemotherapy drugs, Capecitabine is designed to be selectively activated in tumor tissues, minimizing systemic toxicity. This targeted approach has been a significant advancement in cancer treatment, addressing one of the most pressing concerns in oncology—reducing side effects while maintaining efficacy.

One of the most searched topics related to Capecitabine is its mechanism of action. The drug is absorbed through the gastrointestinal tract and undergoes a three-step enzymatic conversion. First, it is hydrolyzed in the liver to 5'-deoxy-5-fluorocytidine (5'-DFCR), then converted to 5'-deoxy-5-fluorouridine (5'-DFUR) by cytidine deaminase, and finally transformed into 5-FU by thymidine phosphorylase, which is highly expressed in tumor cells. This selective activation ensures that the active metabolite is concentrated in cancerous tissues, enhancing therapeutic outcomes.

The clinical applications of Capecitabine are vast. It is FDA-approved for the treatment of metastatic breast cancer, colorectal cancer, and gastric cancer. In recent years, its off-label use has expanded to include pancreatic cancer and esophageal cancer, reflecting its versatility. Patients often search for "Capecitabine side effects" and "Capecitabine dosage," highlighting the need for clear, accessible information. Common side effects include hand-foot syndrome, diarrhea, and fatigue, which are generally manageable with dose adjustments and supportive care.

Another hot topic is the cost of Capecitabine and its generic availability. Since the patent expiration, several generic versions have entered the market, making the drug more affordable. This has been a game-changer for patients in low- and middle-income countries, where access to cancer medications is often limited. Searches for "Capecitabine price" and "generic Capecitabine" have surged, reflecting this shift.

Research into Capecitabine combinations is another area of high interest. Studies have explored its efficacy when paired with oxaliplatin (XELOX regimen) or docetaxel, showing promising results in improving survival rates. Patients and caregivers frequently search for "Capecitabine combination therapy" to understand the latest advancements and clinical trial outcomes.

The market for Capecitabine continues to grow, driven by rising cancer incidence and the demand for oral chemotherapy options. Analysts project steady growth, particularly in emerging markets, where healthcare infrastructure is improving. The drug's inclusion in the World Health Organization's List of Essential Medicines underscores its global importance.

In conclusion, Capecitabine (CAS No. 154361-50-9) remains a vital tool in the fight against cancer. Its targeted mechanism, oral formulation, and expanding applications make it a subject of ongoing research and patient interest. As the medical community continues to explore its potential, Capecitabine will likely remain a cornerstone of cancer therapy for years to come.